Cas no 1115391-71-3 (1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine)

• Product Name: 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine
• CAS No: 1115391-71-3
• MF: C₂₇H₃₀ClN₅O
• MW: 476.013004779816
• CID: 5387257
• Update Time: 2025-07-09

1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butoxyphenyl)-4-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine

• Inchi： 1S/C27H30ClN5O/c1-3-4-17-34-23-9-6-21(7-10-23)24-19-26-27(29-11-12-33(26)30-24)32-15-13-31(14-16-32)25-18-22(28)8-5-20(25)2/h5-12,18-19H,3-4,13-17H2,1-2H3
• InChI Key： QUVSBKJPDWGZPN-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OCCCC)C=C3)=NN1C=CN=C2N1CCN(C2=CC(Cl)=CC=C2C)CC1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.64±0.40(Predicted)

Additional information on 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine

Research Briefing on 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine (CAS: 1115391-71-3)

The compound 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine (CAS: 1115391-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Its unique chemical structure, featuring a pyrazolo[1,5-a]pyrazine core and a piperazine moiety, enables selective interactions with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and mechanism of action.

In preclinical trials, the compound demonstrated significant efficacy in modulating neurotransmitter systems, particularly those involved in neurological disorders such as schizophrenia and anxiety. Its ability to cross the blood-brain barrier and exhibit minimal off-target effects has been a key focus of recent investigations. These properties suggest its potential as a next-generation therapeutic agent for central nervous system (CNS) disorders.

Further, the compound's pharmacokinetic profile has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Recent publications have also explored its potential in combination therapies, where it has shown synergistic effects with existing drugs, enhancing therapeutic outcomes while reducing adverse effects.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(5-chloro-2-methylphenyl)piperazine represents a significant advancement in medicinal chemistry. Its unique properties and promising preclinical results underscore its potential as a therapeutic agent for CNS disorders. Continued research and development efforts will be crucial in realizing its full clinical potential.